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Compound of Interest

Compound Name:
1-Bromo-2-(2-

ethoxyethyl)benzene

Cat. No.: B8131129 Get Quote

A comprehensive review of the synthesis, properties, and potential applications of bromo-

ethoxyethyl-benzene derivatives, with a focus on available data for related compounds due to

the limited information on 1-Bromo-2-(2-ethoxyethyl)benzene.

Notice to the Reader: Extensive searches for the specific compound 1-Bromo-2-(2-
ethoxyethyl)benzene did not yield a registered CAS number or detailed experimental and

biological data in peer-reviewed literature. This suggests that it is not a widely synthesized or

studied compound. Therefore, this guide provides information on closely related and more

thoroughly documented precursor molecules and structural analogs, such as 1-Bromo-2-

ethylbenzene, to offer relevant insights for researchers, scientists, and drug development

professionals.

Introduction to Bromo-Aromatic Compounds
Bromo-aromatic compounds are a class of organic molecules that feature a bromine atom

attached to a benzene ring. These compounds are valuable intermediates in organic synthesis

due to the reactivity of the carbon-bromine bond, which allows for the introduction of various

functional groups through cross-coupling reactions, nucleophilic substitution, and other

transformations. Their derivatives are integral to the synthesis of pharmaceuticals,

agrochemicals, and materials with specific electronic properties.

Physicochemical Properties of Related Compounds
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Quantitative data for key related compounds are summarized below. These molecules are

often used as starting materials in the synthesis of more complex structures.

Compoun
d Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL at
25°C)

Refractiv
e Index
(n20/D)

1-Bromo-2-

ethylbenze

ne

1973-22-4 C₈H₉Br 185.06 199 1.338 1.549

1-Bromo-2-

(ethoxymet

hyl)benzen

e

80171-34-

2
C₉H₁₁BrO 215.09

Not

available

Not

available

Not

available

1-Bromo-2-

(2-

bromoethyl

)benzene

1074-15-3 C₈H₈Br₂ 263.96
Not

available

Not

available

Not

available

1-Bromo-2-

(2-

bromoetho

xy)benzen

e

18800-28-

7
C₈H₈Br₂O 279.96

Not

available

Not

available

Not

available

Synthesis of Bromo-Aromatic Derivatives:
Experimental Protocols
The synthesis of compounds related to 1-Bromo-2-(2-ethoxyethyl)benzene typically involves

multiple steps, starting from simpler precursors like 1-Bromo-2-ethylbenzene.[1] Below are

generalized experimental protocols for key transformations that could conceptually lead to the

target structure.

Bromination of the Ethyl Side-Chain
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A potential pathway to introduce functionality on the ethyl group of 1-Bromo-2-ethylbenzene

involves a bromination reaction.

Reaction: 1-Bromo-2-ethylbenzene → 1-Bromo-2-(1-bromoethyl)benzene

Protocol:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-

Bromo-2-ethylbenzene in a suitable solvent such as carbon tetrachloride.

Add N-Bromosuccinimide (NBS) as the brominating agent and a radical initiator like benzoyl

peroxide.

Heat the mixture to reflux and irradiate with a UV lamp to facilitate the reaction.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture and filter off the succinimide byproduct.

Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining

bromine, followed by a brine wash.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by vacuum distillation or column chromatography.

Etherification to Introduce the Ethoxy Group
The introduction of an ethoxy group can be achieved through a nucleophilic substitution

reaction, for instance, by reacting a brominated intermediate with sodium ethoxide.

Reaction: 1-Bromo-2-(1-bromoethyl)benzene + NaOCH₂CH₃ → 1-Bromo-2-(1-

ethoxyethyl)benzene + NaBr

Protocol:
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Prepare a solution of sodium ethoxide in absolute ethanol in a dry, inert atmosphere (e.g.,

under nitrogen or argon).

Cool the ethoxide solution in an ice bath.

Slowly add a solution of the brominated intermediate in a suitable anhydrous solvent (e.g.,

THF or ethanol) to the cooled ethoxide solution with stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours,

monitoring the progress by TLC.

Once the reaction is complete, quench it by carefully adding water.

Extract the product with a suitable organic solvent like diethyl ether or ethyl acetate.

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary

evaporation.

Purify the resulting product via column chromatography.

Logical Workflow for Synthesis
The following diagram illustrates a conceptual synthetic pathway from a common starting

material to a more complex derivative.
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1-Bromo-2-ethylbenzene

Side-chain Bromination
(e.g., with NBS)

1-Bromo-2-(bromoethyl) intermediate

Nucleophilic Substitution
(e.g., with Sodium Ethoxide)

Target Ethoxyethyl Derivative

Click to download full resolution via product page

A conceptual workflow for the synthesis of a 1-bromo-2-ethoxyethyl derivative.

Potential Applications and Research Directions
While specific data for 1-Bromo-2-(2-ethoxyethyl)benzene is unavailable, related bromo-

aromatic compounds are investigated for various applications:

Organic Synthesis: They serve as versatile intermediates for creating more complex

molecules.[1]

Pharmaceutical Research: These structures can be scaffolds for synthesizing novel

pharmaceutical compounds.[1]

Materials Science: They are used in the development of new materials like polymers and

liquid crystals.[1]
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Given the lack of information on 1-Bromo-2-(2-ethoxyethyl)benzene, a primary research

direction would be its successful synthesis and characterization. Subsequent studies could

explore its reactivity in cross-coupling reactions and screen for any potential biological activity.

Safety and Handling
Bromo-aromatic compounds should be handled with care in a well-ventilated fume hood,

wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat. Specific safety information should be consulted from the Safety Data Sheet

(SDS) of the particular compound being handled.

Conclusion
This technical guide provides an overview of the synthesis and properties of bromo-aromatic

compounds related to the requested but undocumented molecule, 1-Bromo-2-(2-
ethoxyethyl)benzene. By detailing the characteristics of its likely precursors and analogous

structures, and providing generalized experimental protocols, this document serves as a

foundational resource for researchers aiming to synthesize and explore this and similar

chemical entities. The provided synthetic workflows offer a logical starting point for the

development of novel bromo-ethoxyethyl-benzene derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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